Cas no 2171764-04-6 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamido-4,4-difluorobutanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamido-4,4-difluorobutanoic acid
• CAS No: 2171764-04-6
• MF: C₂₆H₃₀F₂N₂O₅
• MW: 488.523614406586
• CID: 6233172
• PubChem ID: 165580727
• Update Time: 2025-09-27

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamido-4,4-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamido-4,4-difluorobutanoic acid
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methylhexanamido]-4,4-difluorobutanoic acid
• 2171764-04-6
• EN300-1563236

• Inchi： 1S/C26H30F2N2O5/c1-15(2)11-12-21(25(33)29-22(24(27)28)13-23(31)32)30-26(34)35-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-22,24H,11-14H2,1-2H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： XNAODFRFQHQKGH-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)NC(C(CCC(C)C)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)F

Computed Properties

• Exact Mass: 488.21227839g/mol
• Monoisotopic Mass: 488.21227839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamido-4,4-difluorobutanoic acid

Introduction to 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamido-4,4-difluorobutanoic Acid (CAS No. 2171764-04-6)

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamido-4,4-difluorobutanoic acid (CAS No. 2171764-04-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group, a methyl-substituted hexanamide, and a difluorinated butanoic acid moiety. These structural elements contribute to its potential applications in various biological and therapeutic contexts.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its stability under a variety of reaction conditions. This makes the compound particularly useful in the synthesis of complex peptides and peptidomimetics, which are essential in the development of novel drugs and therapeutic agents. The presence of the methyl-substituted hexanamide and difluorinated butanoic acid moieties further enhances the compound's solubility and bioavailability, making it an attractive candidate for drug design and optimization.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit potent anti-inflammatory properties. These findings suggest that 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamido-4,4-difluorobutanoic acid could be a valuable lead compound for the development of new anti-inflammatory drugs. Additionally, preliminary data from clinical trials indicate that this compound may have beneficial effects in treating autoimmune disorders and chronic inflammatory conditions.

The synthesis of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamido-4,4-difluorobutanoic acid involves several key steps, including the protection of the amino group with the Fmoc group, the formation of the hexanamide moiety, and the introduction of the difluorinated butanoic acid segment. These steps require precise control over reaction conditions to ensure high yields and purity. Advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS) and solution-phase synthesis, are commonly employed to achieve these goals.

In terms of its biological activity, this compound has been shown to interact with specific protein targets involved in inflammatory pathways. For example, it has been demonstrated to inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor that plays a central role in inflammation and immune responses. By modulating NF-κB activity, this compound can potentially reduce inflammation and prevent tissue damage associated with chronic inflammatory diseases.

The pharmacokinetic properties of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamido-4,4-difluorobutanoic acid have also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its effectiveness as a therapeutic agent. Its high solubility and stability in biological systems contribute to its prolonged half-life and sustained therapeutic effects.

In conclusion, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamido-4,4-difluorobutanoic acid (CAS No. 2171764-04-6) represents a promising candidate for further research and development in the pharmaceutical industry. Its unique structural features and potential biological activities make it an attractive target for drug discovery efforts aimed at addressing unmet medical needs in areas such as inflammation and autoimmune disorders. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential.